Cas no 68186-91-4 (Copper chromite black spinel)

• Product Name: Copper chromite black spinel
• CAS No: 68186-91-4
• MF: Cr₂CuO₄
• MDL: MFCD09753865
• CID: 90417
• Update Time: 2025-05-20

Copper chromite black spinel Chemical and Physical Properties

Names and Identifiers

• copper chromite black spinel
• C.I. Pigment Black 28
• Copper Chromite Black
• CI PIGMENT BLACK
• 77428
• Ferro Black K 393-2
• Ferro Black V 7702
• Harshaw 7890
• Jet Black 1
• Pigment Black 28
• Shepherd 20C980
• Shepherd Black 20C980
• Shepherd Pigment Black 1
• Shepherd Black 1G
• Copper chromite black spinel

• MDL： MFCD09753865

Experimental Properties

• Melting Point: >360°C

Copper chromite black spinel Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on Copper chromite black spinel

Copper Chromite Black Spinel (CAS No. 68186-91-4): A Comprehensive Overview

Copper Chromite Black Spinel, with the chemical formula CuCr₂O₄, is a fascinating inorganic compound that has garnered significant attention in recent years due to its unique structural and electronic properties. This material, identified by its CAS number 68186-91-4, belongs to the family of spinel oxides and exhibits a black crystalline structure. Its distinctive characteristics make it a promising candidate for various applications, particularly in catalysis, electronics, and environmental remediation.

The synthesis of Copper Chromite Black Spinel typically involves controlled thermal decomposition of precursor materials, often including copper and chromium salts or oxides. The precise control of reaction conditions, such as temperature and pH, is crucial to achieving the desired crystalline structure and purity. Recent advancements in synthetic methodologies have enabled the production of highly pure and well-crystallized samples, which are essential for applications requiring high performance.

One of the most notable features of Copper Chromite Black Spinel is its excellent catalytic activity. The compound's unique crystal structure provides a high surface area and abundant active sites, making it an effective catalyst for various organic transformations. For instance, studies have demonstrated its efficacy in oxidation reactions, where it serves as an efficient oxygen carrier. This property has significant implications for the development of sustainable chemical processes that minimize the use of hazardous reagents.

In addition to its catalytic properties, Copper Chromite Black Spinel has shown promise in the field of electronics. Its direct bandgap semiconductor nature makes it suitable for use in optoelectronic devices such as solar cells and light-emitting diodes (LEDs). Research has highlighted its potential in enhancing the efficiency of photovoltaic devices by improving light absorption and charge carrier separation. These findings are particularly relevant in the context of global efforts to transition towards renewable energy sources.

The environmental remediation potential of Copper Chromite Black Spinel is another area of active research. The compound's ability to adsorb and degrade organic pollutants makes it an attractive material for water treatment applications. Studies have shown that it can effectively remove contaminants such as dyes and pharmaceuticals from aqueous systems. This capability is crucial for developing cost-effective and sustainable solutions to water pollution, addressing a pressing global challenge.

Recent research has also explored the magnetic properties of Copper Chromite Black Spinel. The presence of copper and chromium ions imparts ferromagnetic or antiferromagnetic behavior, depending on the material's composition and structure. These magnetic properties have potential applications in data storage technologies and magnetic sensors. The ability to fine-tune these properties through doping or structural modifications opens up new avenues for innovation in the field of magnetism.

The structural stability of Copper Chromite Black Spinel under various conditions is another critical aspect that has been extensively studied. The compound exhibits remarkable stability at high temperatures, making it suitable for high-temperature applications such as gas sensors and heat-resistant coatings. Furthermore, its stability in harsh chemical environments enhances its utility in industrial processes where exposure to corrosive substances is inevitable.

In summary, Copper Chromite Black Spinel (CAS No. 68186-91-4) is a multifaceted material with a wide range of potential applications. Its unique combination of catalytic, electronic, environmental remediation, and magnetic properties positions it as a valuable material for future technological advancements. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in both academic and industrial contexts.